Cas no 1286717-54-1 (N-(2-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}ethyl)acetamide)

• Product Name: N-(2-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}ethyl)acetamide
• CAS No: 1286717-54-1
• MF: C₁₁H₁₉N₅O
• MW: 237.301461458206
• CID: 6391457
• PubChem ID: 52906542
• Update Time: 2025-05-28

N-(2-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}ethyl)acetamide
• N-[2-[[4-(ethylamino)-6-methylpyrimidin-2-yl]amino]ethyl]acetamide
• AKOS024516216
• 1286717-54-1
• VU0649434-1
• F5630-0007
• N-(2-((4-(ethylamino)-6-methylpyrimidin-2-yl)amino)ethyl)acetamide
• N-(2-{[4-(ethylamino)-6-methylpyrimidin-2-yl]amino}ethyl)acetamide

• Inchi： 1S/C11H19N5O/c1-4-12-10-7-8(2)15-11(16-10)14-6-5-13-9(3)17/h7H,4-6H2,1-3H3,(H,13,17)(H2,12,14,15,16)
• InChI Key： VQWHKOBLUINYOD-UHFFFAOYSA-N
• SMILES： C(NCCNC1=NC(C)=CC(NCC)=N1)(=O)C

Computed Properties

• Exact Mass: 237.15896025g/mol
• Monoisotopic Mass: 237.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on N-(2-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}ethyl)acetamide

Comprehensive Overview of N-(2-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}ethyl)acetamide (CAS No. 1286717-54-1)

In the realm of organic chemistry and pharmaceutical research, N-(2-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}ethyl)acetamide (CAS No. 1286717-54-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyrimidine core and acetamide side chain, is often explored for its role in drug discovery and biochemical studies. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a valuable candidate for further investigation.

The compound’s CAS number 1286717-54-1 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its systematic name, N-(2-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}ethyl)acetamide, highlights its functional groups, including the ethylamino and methylpyrimidin moieties. These features contribute to its solubility, stability, and reactivity, which are essential for applications in medicinal chemistry and biotechnology.

Recent trends in scientific queries reveal growing interest in small-molecule inhibitors and targeted therapies, where compounds like N-(2-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}ethyl)acetamide play a pivotal role. For instance, its potential as a kinase inhibitor has been speculated in academic forums, aligning with the broader search for precision medicine solutions. Such discussions often intersect with popular topics like AI-driven drug design and computational chemistry, where this compound’s properties are modeled for virtual screening.

From a synthetic perspective, the compound’s pyrimidine-2-ylamino scaffold is a common motif in heterocyclic chemistry, a field frequently searched by students and professionals alike. Its acetamide linkage further enhances its versatility, enabling derivatization for structure-activity relationship (SAR) studies. These aspects make it a recurring subject in organic synthesis tutorials and research methodology guides, catering to the educational demand for practical chemical knowledge.

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To summarize, N-(2-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}ethyl)acetamide (CAS No. 1286717-54-1) exemplifies the intersection of chemical innovation and applied research. Its structural complexity and functional adaptability position it as a subject of ongoing exploration, whether in academic labs or industrial R&D. As the scientific community continues to prioritize molecular diversity and therapeutic potential, this compound is likely to remain a focal point in cutting-edge studies.